Cas no 2006018-45-5 (4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2006018-45-5
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 6006139
• PubChem ID: 165963832
• Update Time: 2025-05-30

4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno3,2-cpyridine
• EN300-1074982
• 4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 2006018-45-5

• Inchi： 1S/C13H19NS/c1-2-4-10(3-1)9-12-11-6-8-15-13(11)5-7-14-12/h6,8,10,12,14H,1-5,7,9H2
• InChI Key： FVITZVVAMZDFDY-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2CC1CCCC1

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno3,2-cpyridine

4-(Cyclopentylmethyl)-4H,5H,6H,7H-Thieno[3,2-c]Pyridine: A Comprehensive Overview

The compound with CAS No 2006018-45-5, commonly referred to as 4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of thienopyridine, a heterocyclic structure that combines a thiophene ring with a pyridine ring. The presence of the cyclopentylmethyl group at the 4-position introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of thienopyridine derivatives in various applications. For instance, researchers have explored their role as building blocks for advanced materials such as organic semiconductors and optoelectronic devices. The cyclopentylmethyl substituent in this compound is particularly interesting due to its ability to modulate the electronic properties of the thienopyridine core. This modulation can lead to improved charge transport characteristics in materials synthesized from this compound.

The synthesis of 4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach is the use of Suzuki-Miyaura coupling reactions to introduce the cyclopentylmethyl group onto the thienopyridine framework. This method not only ensures high yields but also allows for precise control over the substitution pattern of the molecule.

From a structural standpoint, the compound exhibits a planar geometry due to the aromatic nature of both the thiophene and pyridine rings. The cyclopentylmethyl group introduces a degree of flexibility into the molecule while maintaining its overall planarity. This balance between rigidity and flexibility is crucial for applications where molecular conformation plays a key role in functionality.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that thienopyridine derivatives with substituents like cyclopentylmethyl exhibit strong fluorescence under certain conditions. This property makes them promising candidates for use in sensors and bioimaging applications. Additionally, their ability to absorb light in specific regions of the spectrum suggests potential applications in photovoltaic devices.

In terms of biological activity, preliminary assays have indicated that 4-(cyclopentylmethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine may possess moderate cytotoxicity against certain cancer cell lines. While these results are still in their early stages, they open up avenues for further investigation into its potential as an anticancer agent.

Looking ahead, ongoing research aims to explore the scalability of this compound's synthesis and its integration into larger molecular frameworks. Collaborative efforts between chemists and materials scientists are expected to unlock new functionalities and applications for this intriguing molecule.